3-Amino-6-(4-fluorophenyl)pyridine-2-carboxamide

Specification

• CAS No.: 917758-83-9
• Molecular Formula: C12H10FN3O
• Molecular Weight: 231.23 g/mol
• IUPAC Name: 3-amino-6-(4-fluorophenyl)pyridine-2-carboxamide
• Standard InChI: InChI=1S/C12H10FN3O/c13-8-3-1-7(2-4-8)10-6-5-9(14)11(16-10)12(15)17/h1-6H,14H2,(H2,15,17)
• Standard InChI Key: LDNDSZHNXOYKDR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NC(=C(C=C2)N)C(=O)N)F
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=C(C=C2)N)C(=O)N)F

Introduction

3-Amino-6-(4-fluorophenyl)pyridine-2-carboxamide is a synthetic organic compound with the molecular formula C12H10FN3O and a molecular weight of 231.226 g/mol. It belongs to the class of pyridine derivatives, which are known for their diverse biological activities and applications in pharmaceuticals. This compound is particularly interesting due to its structural features, which include an amino group, a fluorophenyl substituent, and a carboxamide moiety, all attached to a pyridine ring.

Synthesis and Preparation

The synthesis of 3-Amino-6-(4-fluorophenyl)pyridine-2-carboxamide typically involves multi-step organic reactions. While specific synthesis protocols for this compound are not detailed in the available literature, similar pyridine derivatives are often prepared through condensation reactions, followed by substitution and functional group transformations.

Biological Activity and Potential Applications

Although specific biological activity data for 3-Amino-6-(4-fluorophenyl)pyridine-2-carboxamide is not widely reported, compounds with similar structures have shown potential in various therapeutic areas. Pyridine derivatives are known for their roles in drug discovery, including antiviral, anticancer, and anti-inflammatory applications.

Future Research Directions

Given the structural features and potential biological activities of 3-Amino-6-(4-fluorophenyl)pyridine-2-carboxamide, future research could focus on:

• In Vitro and In Vivo Studies: Evaluating the compound's efficacy and safety in biological systems.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological activity.

• Pharmacokinetic and Pharmacodynamic Analysis: Investigating how the compound is absorbed, distributed, metabolized, and excreted, as well as its effects on biological systems.